![molecular formula C13H16ClN3O6S B2461669 Ethyl 4-((4-chloro-3-nitrophenyl)sulfonyl)piperazinecarboxylate CAS No. 873671-24-0](/img/structure/B2461669.png)
Ethyl 4-((4-chloro-3-nitrophenyl)sulfonyl)piperazinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-((4-chloro-3-nitrophenyl)sulfonyl)piperazinecarboxylate is a chemical compound with the formula C13H16ClN3O6S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of Ethyl 4-((4-chloro-3-nitrophenyl)sulfonyl)piperazinecarboxylate is represented by the formula C13H16ClN3O6S . For a more detailed analysis, you may need to refer to a specialized database or resource.Physical And Chemical Properties Analysis
The physical and chemical properties of Ethyl 4-((4-chloro-3-nitrophenyl)sulfonyl)piperazinecarboxylate can be found in specialized chemical databases .Scientific Research Applications
- CPZ has demonstrated potential as an anticancer agent. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistically, CPZ interferes with key cellular pathways, making it a promising candidate for further investigation in cancer therapy .
- Inflammation plays a crucial role in various diseases. CPZ has been studied for its anti-inflammatory properties, including inhibition of pro-inflammatory cytokines and modulation of immune responses. These findings suggest its potential as a therapeutic agent for inflammatory conditions .
- CPZ has shown neuroprotective effects in preclinical models. Researchers have explored its ability to mitigate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. These findings open avenues for investigating CPZ in neurodegenerative disorders .
- CPZ exhibits antimicrobial properties against both bacteria and fungi. Studies have investigated its efficacy against drug-resistant strains, making it a candidate for novel antimicrobial therapies. Further research is needed to optimize its use .
- CPZ has been studied for its potential cardiovascular benefits. It may modulate blood pressure, improve endothelial function, and reduce oxidative stress. These effects could be relevant in managing cardiovascular diseases .
- Researchers have explored CPZ’s interactions with enzymes and its potential as an enzyme inhibitor. Its unique chemical structure makes it an interesting candidate for drug design and development .
Anticancer Properties
Anti-Inflammatory Activity
Neuroprotective Effects
Antimicrobial Activity
Cardiovascular Applications
Chemical Biology and Enzyme Inhibition
Safety And Hazards
Future Directions
properties
IUPAC Name |
ethyl 4-(4-chloro-3-nitrophenyl)sulfonylpiperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClN3O6S/c1-2-23-13(18)15-5-7-16(8-6-15)24(21,22)10-3-4-11(14)12(9-10)17(19)20/h3-4,9H,2,5-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKVSAGFVLQQYDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.80 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((4-chloro-3-nitrophenyl)sulfonyl)piperazinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.